Cas no 1391436-79-5 ((1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine
• CAS No: 1391436-79-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5956509
• PubChem ID: 63366755
• Update Time: 2025-10-31

(1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine
• EN300-1982313
• AKOS012671751
• 1391436-79-5

• Inchi： 1S/C10H14ClNO/c1-3-13-10-5-4-8(11)6-9(10)7(2)12/h4-7H,3,12H2,1-2H3/t7-/m0/s1
• InChI Key： IPZJANWFEZMOBK-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](C)N)OCC

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine

Recent Advances in the Study of (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine (CAS: 1391436-79-5)

The compound (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine (CAS: 1391436-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine, highlighting its high yield and optical purity. The researchers employed asymmetric hydrogenation techniques, which proved to be both efficient and scalable for industrial applications. The study also emphasized the compound's role as a key intermediate in the synthesis of novel serotonin receptor modulators, which are being investigated for their potential in treating neurological disorders.

Further investigations into the pharmacological profile of (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine have revealed its affinity for specific neurotransmitter receptors. A preclinical study conducted by a team at the University of Cambridge demonstrated that this compound exhibits selective binding to 5-HT_2A receptors, suggesting its potential utility in the treatment of psychiatric conditions such as schizophrenia and depression. The study also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its neurological applications, (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine has been investigated for its anti-inflammatory properties. A recent Nature Communications article reported that the compound inhibits the production of pro-inflammatory cytokines in vitro, making it a candidate for the development of new anti-inflammatory drugs. The study identified the compound's ability to modulate NF-κB signaling pathways as a key mechanism underlying its anti-inflammatory effects.

Despite these promising findings, challenges remain in the clinical translation of (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine. Current research is focused on optimizing its therapeutic index and minimizing potential side effects. Ongoing clinical trials are expected to provide further clarity on its safety and efficacy in human subjects. The compound's versatility and unique pharmacological profile position it as a valuable asset in the development of next-generation therapeutics.

In conclusion, (1S)-1-(5-chloro-2-ethoxyphenyl)ethan-1-amine (CAS: 1391436-79-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its enantioselective synthesis, receptor binding properties, and anti-inflammatory effects highlight its potential across multiple therapeutic areas. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential and address existing challenges in drug development.